1-(4-Bromo-2-(3-methyl-1H-pyrazol-1-yl)phenyl)-2,2,2-trifluoroethanone

• Molecular Formula: C12H8BrF3N2O
• Molecular Weight: 333.10 g/mol
• IUPAC Name: 1-[4-bromo-2-(3-methylpyrazol-1-yl)phenyl]-2,2,2-trifluoroethanone
• InChI: InChI=1S/C12H8BrF3N2O/c1-7-4-5-18(17-7)10-6-8(13)2-3-9(10)11(19)12(14,15)16/h2-6H,1H3
• InChI Key: SGRVEXVUMRUENZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1)C2=C(C=CC(=C2)Br)C(=O)C(F)(F)F

Description

1-(4-Bromo-2-(3-methyl-1H-pyrazol-1-yl)phenyl)-2,2,2-trifluoroethanone is a useful research compound. Its molecular formula is C12H8BrF3N2O and its molecular weight is 333.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(2,5-dibromophenyl)-3-methyl-1H-pyrazole (23.0 g, 73 mmol) from Step 1 was dissolved in 200 mL of THF and cooled to 0° C. i-Propyl magnesium chloride (2.0 M in THF, 40 mL) was added dropwise and the reaction was stirred for 45 min, then ethyl trifluoroacetate (10.5 mL) was added. The reaction was stirred for 30 min at 0° C., then 10% HCl is added dropwise (400 mL). The reaction was extracted with water and EtOAc, washed with brine, dried over Na2SO4, filtered, and then concentrated in vacuo. Purification by normal phase silica gel column chromatography (EtOAc/heptane) provided 1-(4-bromo-2-(3-methyl-1H-pyrazol-1-yl)phenyl)-2,2,2-trifluoroethanone.